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Compound of Interest

Compound Name: CDK2-IN-18

Cat. No.: B15584025

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
CDKZ2-IN-18, a potent inhibitor of CDK2/E and CDK4/D1. Adherence to these procedural
guidelines is vital for ensuring laboratory safety, regulatory compliance, and building a culture
of trust and responsibility in chemical handling. Given that CDK2-IN-18 is an active
pharmacological agent, all waste materials containing this compound must be treated as

hazardous chemical waste.

Compound Identification and Hazard Overview

A specific Safety Data Sheet (SDS) for CDK2-IN-18 should be obtained from your supplier. In
the absence of a specific SDS, the following information is based on general best practices for
the disposal of potent, biologically active small molecules.
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Identifier Information

Chemical Name CDK2-IN-18

Synonym Compound 8q

CAS Number 364735-73-9[1][2]

Supplier Example MedChemExpress (Cat. No.: HY-155602)[1]

CDK2/E (IC50 = 8 nM), CDK4/D1 (IC50 = 46

Known Targets
nM)[1]

Potentially cytotoxic, handle with care. Avoid
Assumed Hazards ) ] ] )
inhalation, and contact with skin and eyes.[3]

Step-by-Step Disposal Protocol

The proper disposal of CDK2-IN-18 requires a systematic approach, from the point of
generation to final collection by a certified hazardous waste contractor.

1. Personal Protective Equipment (PPE)

Before handling any waste containing CDK2-IN-18, ensure the following PPE is worn:
o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A laboratory coat.

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.
2. Waste Segregation and Containment

Proper segregation at the point of generation is critical to prevent accidental mixing of
incompatible waste streams.
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Waste Stream Containment and Labeling Procedure

- Place unused/expired solid CDK2-IN-18,
contaminated weighing paper, gloves, and
) pipette tips into a designated, durable, and
Solid Waste .
sealable hazardous waste container. - The
container must be clearly labeled: "Hazardous

Waste - CDK2-IN-18 (CAS 364735-73-9)".

- Collect all solutions containing CDK2-IN-18
(e.g., from experiments, stock solutions) in a
dedicated, leak-proof, and shatter-resistant
container. - The container must be clearly
labeled: "Hazardous Waste - Liquid - CDK2-IN-
18 (CAS 364735-73-9)" and list all other

chemical components and their approximate

Liquid Waste

concentrations.

- Dispose of any needles or other sharps
) contaminated with CDK2-IN-18 in a designated,
Contaminated Sharps ] ] )
puncture-resistant sharps container that is also

labeled for hazardous chemical waste.

Important:

 NEVER dispose of CDK2-IN-18 down the drain or in the regular trash.

» Keep all hazardous waste containers securely closed except when adding waste.
3. Storage of Hazardous Waste

Store all CDK2-IN-18 waste in a designated and secure Satellite Accumulation Area (SAA)
within the laboratory. Ensure that this area is away from general laboratory traffic and that
incompatible waste types are properly segregated.

4. Request for Disposal
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Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do
not attempt to remove or transport the waste from the facility yourself.

Emergency Procedures for Spills
In the event of a spill of CDK2-IN-18:

o Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary.
Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Containment: For small spills, use a non-combustible absorbent material (e.g., sand or
vermiculite) to contain the substance.

o Cleanup: Carefully sweep or scoop the contained material into a designated hazardous
waste container.

o Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., 70% ethanol)
followed by a cleaning agent. All cleaning materials must be disposed of as hazardous
waste.

e Reporting: Report the spill to your institution's EHS department.

Workflow for Proper Disposal of CDK2-IN-18
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Proper Disposal Workflow for CDK2-IN-18
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Proper Disposal Workflow for CDK2-IN-18

Signaling Pathway Context: The Role of CDK2

CDK2 (Cyclin-Dependent Kinase 2) is a key regulator of the cell cycle, primarily at the G1/S
phase transition. Its activity is dependent on binding to cyclins E or A. Dysregulation of the
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CDK2 pathway is a common feature in many cancers, making it a significant target for drug
development. Inhibitors like CDK2-IN-18 are designed to block the kinase activity of CDK2,
thereby preventing cell cycle progression and inducing cell cycle arrest. This biological activity
underscores the importance of handling and disposing of such compounds with appropriate
precautions to prevent unintended environmental or health impacts.
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Simplified CDK2 Signaling Pathway in Cell Cycle Progression
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Simplified CDK2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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